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Compound of Interest

Compound Name: 2-Phenylamino-thiazol-4-one

CAS No.: 17823-27-7

Cat. No.: B093566

Get Quote

The 2-aminothiazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a

privileged structure due to its prevalence in a multitude of biologically active compounds.[1][2]

[3] Its inherent ability to engage in diverse non-covalent interactions, coupled with its synthetic

tractability, has rendered it a fertile ground for the development of novel therapeutics targeting

a wide array of diseases.[2] This guide provides a comparative analysis of the structure-activity

relationships (SAR) across different series of 2-aminothiazole derivatives, offering insights for

researchers and drug development professionals in the field. We will delve into key examples,

supported by experimental data, to elucidate how subtle structural modifications of this

versatile scaffold can profoundly influence biological activity.

The 2-Aminothiazole Core: A Privileged Scaffold in
Drug Discovery
The 2-aminothiazole ring system is a key feature in several clinically approved drugs, including

the pan-Src kinase inhibitor Dasatinib and the PI3Kα inhibitor Alpelisib, highlighting its

significance in oncology.[2] The core's appeal lies in its unique electronic properties and its

capacity to act as a versatile building block, allowing for substitutions at multiple positions to

modulate potency, selectivity, and pharmacokinetic properties.[1] Our exploration will focus on
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distinct series of 2-aminothiazole derivatives and their SAR against prominent biological

targets.

Series 1: 2-Aminothiazole Derivatives as Kinase
Inhibitors
Kinases are a major class of therapeutic targets, particularly in oncology, and the 2-

aminothiazole scaffold has been extensively utilized in the design of potent kinase inhibitors.[4]

[5]

Aurora Kinase Inhibitors
Aurora kinases are crucial regulators of mitosis, and their misregulation is often implicated in

tumorigenesis.[6] A series of 2-aminophenyl-5-halothiazoles has been investigated for their

inhibitory activity against Aurora kinases.[6]

Core SAR Insights:

Substitution at the 2-amino position: The nature of the substituent on the 2-amino group is

critical for activity. Aromatic rings, particularly substituted phenyl rings, are often favored.

Substitution at the 5-position: The presence of a halogen at the 5-position of the thiazole ring

has been shown to influence potency.[6]

Linker modification: The linker between the 2-aminothiazole core and other moieties can

impact activity. For instance, replacing an amide linker with a methylene unit in dasatinib

analogues was explored to create potent Src family kinase inhibitors.[6]

Experimental Workflow: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a common method for determining the half-maximal inhibitory

concentration (IC50) of a compound against a specific kinase.
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Preparation

Kinase Reaction

Detection

Data Analysis

Prepare serial dilutions of test compounds in DMSO

Add compounds and kinase to a 96-well plate

Prepare kinase, substrate, and ATP solutions in assay buffer

Initiate reaction by adding substrate/ATP mixture

Incubate to allow inhibitor binding

Incubate at 30°C for a defined period (e.g., 60 min)

Add ADP-Glo™ Reagent to stop the reaction and deplete ATP

Incubate to convert ADP to ATP

Add Kinase Detection Reagent to generate a luminescent signal

Measure luminescence using a plate reader

Plot luminescence signal vs. compound concentration

Determine IC50 value from the dose-response curve

Click to download full resolution via product page

Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.
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Table 1: SAR of 2-Aminothiazole Derivatives as Aurora Kinase Inhibitors

Compound ID
R1 (at 2-
amino)

R2 (at 5-
position)

Aurora A IC50
(µM)

Reference

83 Phenyl Halo Varies [6]

A

4-((N-

methylbenzamid

o)phenyl)

Bromo Promising [7]

B

4-(4-

morpholinopheny

lamino)pyrimidin-

4-yl

Methyl Promising [7]

Note: Specific IC50 values for all compounds are not publicly available in the provided search

results, but the references indicate their promising activity.

Series 2: 2-Aminothiazole Derivatives as Antiprion
Agents
Prion diseases are fatal neurodegenerative disorders characterized by the accumulation of a

misfolded form of the prion protein (PrPSc).[8] The 2-aminothiazole scaffold has emerged as a

promising starting point for the development of antiprion therapeutics.[8][9]

Core SAR Insights:

A-ring Substitution: The presence of a heteroatom at the C-3 and/or C-4 positions of an

aromatic A-ring attached to the 2-amino group appears to be important for bioactivity.[8]

Phenolic Functionality: Interestingly, the presence of a phenolic or catechol functionality is

not a strict requirement for antiprion activity, as N-acetyl-substituted analogs retain their

effect.[8]

Mechanism of Action: Studies suggest that 2-aminothiazoles likely inhibit the formation of

PrPSc rather than promoting its disaggregation.[8]
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Experimental Protocol: PrPSc Reduction Assay in ScN2a Cells

This protocol describes a high-throughput screening method to identify compounds that reduce

PrPSc levels in prion-infected neuroblastoma cells.[9]

Cell Culture: Maintain prion-infected mouse neuroblastoma (ScN2a) cells in appropriate

culture conditions.

Compound Treatment: Seed ScN2a cells in 96-well plates and treat with various

concentrations of the 2-aminothiazole derivatives. Include appropriate controls (e.g.,

untreated cells, vehicle control).

Cytotoxicity Assay: Concurrently, assess the cytotoxicity of the compounds using a suitable

method, such as the calcein-AM assay, to ensure that the reduction in PrPSc is not due to

cell death.[9]

PrPSc Detection (ELISA):

Lyse the cells and treat the lysates with proteinase K (PK) to digest the normal prion

protein (PrPC), leaving the PK-resistant PrPSc.

Precipitate the PrPSc using phosphotungstic acid (PTA).

Detect the remaining PrPSc using an enzyme-linked immunosorbent assay (ELISA) with a

PrP-specific antibody.

Data Analysis: Normalize the PrPSc levels to the control wells and calculate the EC50 value,

which is the concentration of the compound that reduces PrPSc levels by 50%.[8]
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Cell Culture & Treatment

Concurrent Assays

ELISA for PrPSc Detection

Data Analysis

Seed ScN2a cells in 96-well plates

Treat cells with 2-aminothiazole derivatives

Cytotoxicity Assay (e.g., Calcein-AM) PrPSc Reduction Assay (ELISA)

Cell Lysis

Proteinase K Digestion

PTA Precipitation of PrPSc

ELISA with PrP-specific antibody

Normalize PrPSc levels

Calculate EC50 values

Click to download full resolution via product page

Caption: High-throughput screening workflow for antiprion compounds.
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Table 2: SAR of 2-Aminothiazole Derivatives as Antiprion Agents

Compound ID
Key Structural
Feature

EC50 (µM) Reference

Lead Compound 1

(4-biphenyl-4-

ylthiazol-2-yl)-(6-

methylpyridin-2-yl)-

amine

Modest [10]

Improved Analogs

e.g., (6-methylpyridin-

2-yl)-[4-(4-pyridin-3-yl-

phenyl)thiazol-2-

yl]amine

As low as 0.081 [10][11]

N-acetyl analog 3
N-acetyl substitution

on the A-ring
Active [8]

Series 3: 2-Aminothiazole Derivatives with Other
Biological Activities
The versatility of the 2-aminothiazole scaffold extends beyond kinase and prion inhibition.

Antimycobacterial and Antiplasmodial Agents
A series of 2-amino-4-(2-pyridyl) thiazole derivatives have demonstrated promising activity

against Mycobacterium tuberculosis and Plasmodium falciparum.[12]

Core SAR Insights:

Antimycobacterial Activity: Optimal activity was observed with a 2-pyridyl ring at the 4-

position, a substituted phenyl ring at the 2-amino position, and an amide linker.[12]

Antiplasmodial Activity: The best antiplasmodial activity was found in compounds with a

phenyl ring substituted with hydrophobic, electron-withdrawing groups.[12]

Phosphodiesterase Type 5 (PDE5) Regulators
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Certain 2-aminothiazole derivatives have been identified as regulators of PDE5, an enzyme

involved in various physiological processes.[13]

Core SAR Insights:

Some derivatives act as PDE5 inhibitors, while others surprisingly enhance its activity.[13]

The binding mode within the PDE5 active site, particularly hydrogen bonding with Gln817,

appears to differentiate inhibitors from enhancers.[13]

Comparative Analysis and Future Directions
This guide highlights the remarkable adaptability of the 2-aminothiazole scaffold. The key to

unlocking its therapeutic potential lies in the strategic manipulation of substituents at various

positions of the thiazole ring and the 2-amino group.

For kinase inhibition, a deep understanding of the target kinase's ATP-binding pocket is

crucial for designing derivatives with high potency and selectivity. Molecular modeling and

QSAR studies can significantly aid in this process.[14][15]

In the context of antiprion agents, the focus should be on improving brain exposure and

metabolic stability while maintaining or enhancing potency.[10][11]

For other biological targets, the diverse SAR profiles observed underscore the importance of

empirical screening and subsequent optimization to identify novel therapeutic leads.

The continued exploration of the chemical space around the 2-aminothiazole core, guided by a

thorough understanding of SAR principles and enabled by advanced screening and

computational techniques, promises to yield a new generation of innovative medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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